Cas no 80014-92-2 (L-Glutamic acid, N-(4-amino-2-chlorobenzoyl)-, diethyl ester)

• Product name: L-Glutamic acid, N-(4-amino-2-chlorobenzoyl)-, diethyl ester
• CAS No: 80014-92-2
• MF: C₁₆H₂₁ClN₂O₅
• MW: 356.801343679428
• CID: 706482
• PubChem ID: 12919914

L-Glutamic acid, N-(4-amino-2-chlorobenzoyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-(4-amino-2-chlorobenzoyl)-, diethyl ester
• diethyl (2S)-2-[(4-amino-2-chlorobenzoyl)amino]pentanedioate
• 80014-92-2
• DTXSID90512965
• SCHEMBL9556468
• Diethyl N-(4-amino-2-chlorobenzoyl)-L-glutamate

• Inchi： InChI=1S/C16H21ClN2O5/c1-3-23-14(20)8-7-13(16(22)24-4-2)19-15(21)11-6-5-10(18)9-12(11)17/h5-6,9,13H,3-4,7-8,18H2,1-2H3,(H,19,21)/t13-/m0/s1
• InChI Key： YSKGCHRMWGVTTL-ZDUSSCGKSA-N
• SMILES： CCOC(=O)CCC(C(=O)OCC)NC(=O)C1=C(C=C(C=C1)N)Cl

Computed Properties

• Exact Mass: 356.1138995g/mol
• Monoisotopic Mass: 356.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 2